N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide

• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-[(6-methyl-2-phenylbenzotriazol-5-yl)carbamothioyl]propanamide
• InChI: InChI=1S/C17H17N5OS/c1-3-16(23)19-17(24)18-13-10-15-14(9-11(13)2)20-22(21-15)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3,(H2,18,19,23,24)
• InChI Key: QYTHHGJKQHZLFQ-UHFFFAOYSA-N
• SMILES: CCC(=O)NC(=S)NC1=CC2=NN(N=C2C=C1C)C3=CC=CC=C3

Description

N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide, also known as MBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBT belongs to the class of benzotriazole derivatives, which are widely used as UV stabilizers, corrosion inhibitors, and antioxidants in various industrial applications.

Mechanism of Action

The mechanism of action of N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide is not fully understood. However, it is believed that N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide exerts its biological activity by interacting with cellular components such as enzymes, proteins, and nucleic acids. It has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and tyrosinase. N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide also exhibits photodynamic activity, which involves the generation of reactive oxygen species upon exposure to light.
Biochemical and Physiological Effects:
N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide exhibits antimicrobial, antifungal, and antiviral activities. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. In vivo studies have demonstrated that N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide exhibits anti-inflammatory and analgesic activities. It has also been shown to exhibit neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide has several advantages for lab experiments. It is readily available, easy to synthesize, and relatively inexpensive. It exhibits a broad range of biological activities, making it a versatile tool for investigating various biological processes. However, N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide also has some limitations. Its mechanism of action is not fully understood, and its potential toxicity and side effects are not well characterized. Therefore, caution should be taken when using N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide in lab experiments.

Future Directions

There are several future directions for N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide research. One area of interest is the development of N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide-based photodynamic therapy agents for cancer treatment. Another area of interest is the investigation of N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide as a potential pesticide and herbicide for agricultural applications. Additionally, further studies are needed to fully understand the mechanism of action of N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide and its potential toxicity and side effects. Overall, N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide has significant potential for various applications, and further research is needed to fully explore its capabilities.

Synthesis Methods

The synthesis of N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide involves the condensation reaction between 6-methyl-2-phenylbenzotriazole and thiocarbamide in the presence of a catalyst such as triethylamine. The reaction proceeds under mild conditions and yields a white crystalline product that can be purified by recrystallization from a suitable solvent.

Scientific Research Applications

N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide has been shown to exhibit antimicrobial, antifungal, and antiviral activities. It has also been investigated for its potential use as a photodynamic therapy agent for cancer treatment. In agriculture, N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide has been studied as a potential pesticide and herbicide due to its ability to inhibit plant growth. In materials science, N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]propanamide has been used as a UV stabilizer and antioxidant in polymer materials.